1-(4-ethylbenzyl)-4-(1-naphthoyl)piperazine oxalate

• IUPAC Name: [4-[(4-ethylphenyl)methyl]piperazin-1-yl]-naphthalen-1-ylmethanone;oxalic acid
• InChI: InChI=1S/C24H26N2O.C2H2O4/c1-2-19-10-12-20(13-11-19)18-25-14-16-26(17-15-25)24(27)23-9-5-7-21-6-3-4-8-22(21)23;3-1(4)2(5)6/h3-13H,2,14-18H2,1H3;(H,3,4)(H,5,6)
• InChI Key: MIQBJTUMMFNHJN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC4=CC=CC=C43.C(=O)(C(=O)O)O
• Molecular Formula: C26H28N2O5
• Molecular Weight: 448.5 g/mol

Description

1-(4-ethylbenzyl)-4-(1-naphthoyl)piperazine oxalate, also known as EBNP, is a synthetic compound that has gained attention in scientific research due to its potential as a pharmacological tool. EBNP belongs to the class of piperazine derivatives and has been found to exhibit interesting biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 1-(4-ethylbenzyl)-4-(1-naphthoyl)piperazine oxalate is not fully understood. However, it has been suggested that it acts as a partial agonist at serotonin receptors and as an antagonist at dopamine receptors. This may explain some of its effects on behavior and mood.
Biochemical and Physiological Effects:
1-(4-ethylbenzyl)-4-(1-naphthoyl)piperazine oxalate has been found to exhibit a variety of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been found to affect the activity of certain enzymes and ion channels. In addition, 1-(4-ethylbenzyl)-4-(1-naphthoyl)piperazine oxalate has been shown to have effects on behavior and mood, including anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-ethylbenzyl)-4-(1-naphthoyl)piperazine oxalate in lab experiments is its high affinity for a variety of receptors, which makes it a useful tool for investigating the role of these receptors in various physiological and pathological processes. However, one limitation is that its effects may be dose-dependent and may vary depending on the specific receptor subtype being studied.

Future Directions

There are several potential future directions for research on 1-(4-ethylbenzyl)-4-(1-naphthoyl)piperazine oxalate. One area of interest is its potential as a treatment for psychiatric disorders such as depression and anxiety. Another area of interest is its potential as a tool for investigating the role of specific receptors in various physiological and pathological processes. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of 1-(4-ethylbenzyl)-4-(1-naphthoyl)piperazine oxalate.

Synthesis Methods

The synthesis of 1-(4-ethylbenzyl)-4-(1-naphthoyl)piperazine oxalate involves the reaction of 1-naphthoyl chloride with 4-ethylbenzylpiperazine in the presence of a base, followed by the addition of oxalic acid to form the oxalate salt of 1-(4-ethylbenzyl)-4-(1-naphthoyl)piperazine oxalate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the resulting product is purified using column chromatography.

Scientific Research Applications

1-(4-ethylbenzyl)-4-(1-naphthoyl)piperazine oxalate has been extensively studied in scientific research for its potential as a pharmacological tool. It has been found to exhibit affinity for a variety of receptors, including serotonin receptors, dopamine receptors, and adrenergic receptors. This makes it a useful tool for investigating the role of these receptors in various physiological and pathological processes.